Cas no 452-42-6 (Acetamide,N-(6-fluoro-2-benzothiazolyl)-N-methyl-)
452-42-6 structure
Product Name:Acetamide,N-(6-fluoro-2-benzothiazolyl)-N-methyl-
CAS No:452-42-6
MF:C10H9FN2OS
MW:224.254664182663
CID:324904
PubChem ID:45077788
Update Time:2025-04-19
Acetamide,N-(6-fluoro-2-benzothiazolyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(6-fluoro-2-benzothiazolyl)-N-methyl-
- Acetamide, N-(6-fluoro-2-benzothiazolyl)-N-methyl- (9CI)
- N-(6-fluoro-1,3-benzothiazol-2-yl)-N-methylacetamide
- 452-42-6
-
- Inchi: 1S/C10H9FN2OS/c1-6(14)13(2)10-12-8-4-3-7(11)5-9(8)15-10/h3-5H,1-2H3
- InChI Key: BLZSPYIKOKDRTL-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC(=CC1=2)F)N(C(C)=O)C
Computed Properties
- Exact Mass: 224.04207
- Monoisotopic Mass: 224.04196225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 33.2
Acetamide,N-(6-fluoro-2-benzothiazolyl)-N-methyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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